(E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine

• IUPAC Name: N-[(E)-(4-fluorophenyl)methylideneamino]thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H9FN4S/c14-10-3-1-9(2-4-10)7-17-18-12-11-5-6-19-13(11)16-8-15-12/h1-8H,(H,15,16,18)/b17-7+
• InChI Key: CSOVGIFAOYFLPA-REZTVBANSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC2=C3C=CSC3=NC=N2)F
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC2=C3C=CSC3=NC=N2)F
• Molecular Formula: C13H9FN4S
• Molecular Weight: 272.30 g/mol

Description

This compound is a hydrazone derivative, which are often used in organic synthesis and sometimes have biological activity. The thieno[2,3-d]pyrimidine moiety is a common structure in medicinal chemistry, found in many pharmaceutical drugs.

Molecular Structure Analysis

The molecule contains a hydrazone functional group, which consists of a nitrogen-nitrogen double bond with one of the nitrogens also bonded to a hydrogen. It also contains a thieno[2,3-d]pyrimidine ring, which is a fused ring system containing a thiophene (a five-membered ring with one sulfur) and a pyrimidine (a six-membered ring with two nitrogens).

Chemical Reactions Analysis

Hydrazones are often used as building blocks in organic synthesis, and can undergo a variety of reactions. The thieno[2,3-d]pyrimidine ring is aromatic and relatively stable, but can participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the fluorine atom could make the compound more lipophilic, potentially affecting its solubility and permeability.

Scientific Research Applications

Antitubercular Activity

(E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine: has been investigated as a potential antitubercular agent. Researchers synthesized several thieno[2,3-d]pyrimidin-4(3H)-ones and screened them against Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG. .

Inhibition of Tumor Necrosis Factor Alpha (TNF-α)

The compound’s structure suggests potential interactions with biological targets. For instance, it may inhibit tumor necrosis factor alpha (TNF-α), a cytokine involved in inflammation and immune responses. .

Future Directions

The thieno[2,3-d]pyrimidine moiety is a promising scaffold in medicinal chemistry, and future research could involve the synthesis and testing of new derivatives to explore their potential as therapeutic agents.